![molecular formula C10H10O4 B046730 5,6-Dimethoxy-3H-isobenzofuran-1-one CAS No. 531-88-4](/img/structure/B46730.png)
5,6-Dimethoxy-3H-isobenzofuran-1-one
Overview
Description
5,6-Dimethoxy-3H-isobenzofuran-1-one (DMIBF) is a small molecule that has been studied extensively for its potential applications in the field of synthetic organic chemistry. It is a highly reactive organic compound that can be used for a wide range of synthetic reactions. DMIBF is a versatile platform for the synthesis of a variety of organic compounds and has been used in the synthesis of a range of drugs and other bioactive compounds. The chemical structure of DMIBF is a heterocyclic ring containing an oxygen atom at the 4 position, which makes it a very reactive molecule.
Scientific Research Applications
Organic Synthesis and Molecular Structure Analysis : A related compound, 6,7-dimethoxy-3-[(5-chloro-1,3,3-trimethylindolin-2-ylidene)methyl]isobenzofuran-1(3H)-one, demonstrates potential in organic synthesis and analyzing molecular structures (Sapari et al., 2019).
NMR Spectra Study in Sesamol Derivatives : The synthesis of 5,6-Methylenedioxy-2-isopropenylbenzo[b]furan, a related compound, aids in the study of NMR spectra of sesamol derivatives (Fukui et al., 1969).
Aromatic Demethoxylation Precursor in Oxoisoaporphines : 5,6-Dimethoxy-2,3-dihydro-7H-dibenzo[de,h]quinolin-7-one, another related compound, serves as a possible precursor for aromatic demethoxylation in oxoisoaporphines (Sobarzo-Sánchez et al., 2006).
Cycloaddition Reactions in Research : Isobenzofuran's reaction with 6,6-diphenylfulvene to form endo-(2+4) cycloadducts is significant in scientific research (Takeshita et al., 1975).
Regioselective Oxidation Processes : The divergent synthesis of isobenzofuran-1(3H)-one and 3,4-dihydroisochroman-1-one derivatives is used to study regioselective oxidation processes (Du et al., 2022).
Tautomeric Equilibria Studies : The keto-enol tautomerism of isobenzofuran-1(3H)-one derivatives is used to study their tautomeric equilibria in different solvents, temperatures, and physical states (Pires et al., 2016).
Crystal Structure Identification : The synthesis of 5,6-Dimethoxy-3H-isobenzofuran-1-one led to the identification of its structures and its crystal structure analysis (Chen et al., 2012).
Biological Activities and Pharmacological Research : Isobenzofuran-1(3H)-ones have been found to possess biological activities and are present in several natural and synthetic compounds, which is important for pharmacological research (Franca et al., 2016).
Biochemical Analysis
Cellular Effects
Molecular Mechanism
It’s believed to exert its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is limited .
Dosage Effects in Animal Models
The effects of 5,6-Dimethoxy-3H-isobenzofuran-1-one vary with different dosages in animal models
Metabolic Pathways
It’s known to interact with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels .
Transport and Distribution
It’s believed to interact with various transporters or binding proteins, and may have effects on its localization or accumulation .
Subcellular Localization
It may have targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
5,6-dimethoxy-3H-2-benzofuran-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-12-8-3-6-5-14-10(11)7(6)4-9(8)13-2/h3-4H,5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKFAWRZYFYOXEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)COC2=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20282301 | |
Record name | 5,6-DIMETHOXY-3H-ISOBENZOFURAN-1-ONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20282301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
531-88-4, 759409-69-3 | |
Record name | m-Meconin | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=25379 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5,6-DIMETHOXY-3H-ISOBENZOFURAN-1-ONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20282301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 759409-69-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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